N-(4-chloro-2-methylphenyl)-6-(3,5-dimethylpiperidin-1-yl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: N-(4-chloro-2-methylphenyl)-6-(3,5-dimethylpiperidin-1-yl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C20H25ClN6/c1-12-7-13(2)11-27(10-12)20-24-18(16-9-22-26(4)19(16)25-20)23-17-6-5-15(21)8-14(17)3/h5-6,8-9,12-13H,7,10-11H2,1-4H3,(H,23,24,25)
• InChI Key: BVRQLTNQAUHDMN-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C2=NC(=C3C=NN(C3=N2)C)NC4=C(C=C(C=C4)Cl)C)C
• Molecular Formula: C20H25ClN6
• Molecular Weight: 384.9 g/mol

Description

The compound is a pyrazolo[3,4-d]pyrimidin-4-amine derivative. Pyrazolo[3,4-d]pyrimidines are a class of compounds that have been studied for their potential therapeutic applications. They have been found to exhibit excellent FLT3 and CDK inhibition and antiproliferative activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by techniques such as 1H NMR, 13C NMR, and HRMS.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. Based on its structure, it might undergo reactions typical of amines, amides, and aromatic compounds.

Scientific Research Applications

Photophysical Materials Design

• STK890828 and its derivatives have been synthesized as phosphorus-containing ligands. . These complexes exhibit high luminescence intensity, making them promising candidates for designing materials with unique photophysical properties. Researchers explore their potential in optoelectronic devices, sensors, and luminescent materials.

Optical Tweezers and Energy Transfer

• A novel non-contact approach using optical tweezers has been employed to control Forster resonance energy transfer (FRET) between fluorescent molecules. By varying the intensity of a laser beam, researchers successfully modulated the speed and efficiency of FRET. . Imagine manipulating molecular interactions without physical contact!

DNA Detection and Fluorescence

• Scientists have developed catalytic DNA molecules (deoxyribozymes) that can detect target molecules through fluorescence or color. These deoxyribozymes hold promise for a wide range of applications, including diagnostics and biosensing. .

Climate Change Adaptation

• Although not directly studied for STK890828 , the application of science, technology, and innovation solutions to enhance climate change adaptation is crucial. Researchers explore novel materials and approaches to mitigate the impact of climate change. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some pyrazolo[3,4-d]pyrimidines have been found to inhibit certain kinases, which could make them useful in the treatment of cancer.

Future Directions

The future directions for research on this compound would depend on its potential applications. Given the therapeutic potential of similar compounds, it could be worthwhile to investigate its biological activity and potential uses in medicine.